Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate
Overview
Description
Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate is a chemical compound with the molecular weight of 204.23 . It is used in various fields of research and has a broad spectrum of biological activity .
Synthesis Analysis
The synthesis of Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . The main literature method for the synthesis of imidazo-[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo [1,2-a]pyridine .Molecular Structure Analysis
The molecular structure of Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate is represented by the linear formula C11H12N2O2 . The InChI code for this compound is 1S/C11H12N2O2/c1-2-15-11(14)7-9-8-12-10-5-3-4-6-13(9)10/h3-6,8H,2,7H2,1H3 .Chemical Reactions Analysis
The chemical reactions involving Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate are complex and involve multiple stages. The main literature method for the synthesis of imidazo-[1,2-a]pyridin-3-yl-acetic acids involves condensation of substituted 2-aminopyridines with α-halo ketones .Physical And Chemical Properties Analysis
Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate is a solid substance that should be stored in a dry room at normal temperature .Scientific Research Applications
Synthesis and Chemical Properties
- Microwave-Assisted Domino Reaction : Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate is synthesized via a microwave-assisted three-component domino reaction. This method is advantageous due to its high chemo- and regioselectivity, offering a rapid and efficient synthesis approach for imidazo[1,2-a]pyridines (Li, Li, Zhao, Wang, & Wen, 2013).
- Synthesis with 2-Aminopyridines : A series of ethyl imidazo[1,2-a]pyridin-2-acetates were synthesized through a reaction with various substituted 2-aminopyridines, showcasing the versatility of this compound in creating different derivatives (Abignente, Arena, de Caprariis, & Parente, 1976).
- Reactivity Survey : Reactivity of ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates has been extensively studied, highlighting its potential in various chemical syntheses and transformations (Asadi, Zebarjad, Masoudi, & Mehrabi, 2021).
Biological and Medicinal Applications
- VEGFR-2 Kinase Inhibitors : Derivatives of ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate, such as ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates, have been identified as VEGFR-2 kinase inhibitors, suggesting a role in cancer treatment research (Han et al., 2012).
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-imidazo[1,2-a]pyridin-3-ylacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-2-15-11(14)7-9-8-12-10-5-3-4-6-13(9)10/h3-6,8H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFCNXCZZKZRJLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CN=C2N1C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457592 | |
Record name | Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate | |
CAS RN |
101820-69-3 | |
Record name | Ethyl 2-(imidazo[1,2-a]pyridin-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.